Entecavir-13C2,15N

• Molecular Formula: C12H15N5O3
• Molecular Weight: 280.26 g/mol
• InChI: InChI=1S/C12H15N5O3/c1-5-6(3-18)8(19)2-7(5)17-4-14-9-10(17)15-12(13)16-11(9)20/h4,6-8,18-19H,1-3H2,(H3,13,15,16,20)/t6-,7-,8+/m0/s1/i10+1,11+1,14+1
• InChIKey: QDGZDCVAUDNJFG-PUSDEWLCSA-N

Entecavir-13C2,15N: A High-Purity Stable Isotope-Labeled Internal Standard for LC-MS/MS Quantification of Entecavir

Entecavir-13C2,15N (CAS 1329796-53-3) is a stable isotope-labeled analog of the antiviral drug entecavir, specifically enriched with two carbon-13 (13C) atoms and one nitrogen-15 (15N) atom . As an isotopically labeled internal standard (IS), its primary function is to enable precise and accurate quantification of entecavir in biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. By co-eluting with the unlabeled analyte but possessing a distinct mass, Entecavir-13C2,15N effectively compensates for matrix effects, extraction inefficiencies, and instrument variability, thereby significantly improving the reliability of analytical methods [2]. This compound is distinct from simpler structural analogs and is specifically synthesized for use in regulated bioanalysis, including pharmacokinetic and bioequivalence studies [1].

◈ High-purity stable isotope-labeled internal standard (SIL-IS) for entecavir bioanalysis

◈ Co-elutes with entecavir to compensate for matrix effects and extraction variability

◈ Supports research-grade LC-MS/MS workflows in human plasma research matrices

• [1] Hou, Z. Y., Yan, M., Cai, H. L., Deng, Y., Wu, H. H., Tang, Z., ... & Zhang, B. K. (2018). Simple and rapid UPLC-MS/MS method for quantification of entecavir in human plasma: Application to a bioequivalence study. International Journal of Clinical Pharmacology and Therapeutics, 56(4), 197-204. View Source
• [2] Zhao, R., Li, P., Liu, H., Du, P., & Liu, L. (2025). Entecavir HPLC-MS/MS quantitation and optimized sample preparation using human plasma: Validation in a pharmacokinetic study. International Journal of Clinical Pharmacology and Therapeutics. View Source

Why Entecavir-13C2,15N Cannot Be Substituted with Unlabeled or Structurally Unrelated Internal Standards

Generic substitution of Entecavir-13C2,15N with unlabeled entecavir or structurally dissimilar compounds like lamivudine or ganciclovir introduces significant analytical error. The use of a stable isotope-labeled internal standard (SIL-IS) like Entecavir-13C2,15N is not an arbitrary choice; it is a regulatory and scientific necessity for robust LC-MS/MS bioanalysis [1]. Its nearly identical chemical and physical properties to the analyte ensure that it co-elutes and experiences identical matrix effects and extraction recovery, a condition that is not met by structural analogs [2]. Studies employing lamivudine or ganciclovir as internal standards report lower accuracy and increased variability, failing to meet the rigorous acceptance criteria required for pharmacokinetic and bioequivalence studies [3]. The failure to use a matched SIL-IS results in compromised data integrity, rendering analytical runs non-compliant with FDA and EMA guidelines for method validation [4].

✓ Target Standard

Isotope Discrimination Provides a distinct mass shift (+3 Da) enabling selective MS/MS detection, free from native analyte interference.

Matrix Effect Compensation Co-elutes identically with entecavir, directly correcting for ion suppression or enhancement in research matrices.

✗ Reported Substitutes

Unlabeled Entecavir Cannot differentiate between exogenous standard and endogenous analyte, compromising quantification accuracy.

Structural Analogs Compounds like ganciclovir or lamivudine exhibit different extraction recovery and ionization profiles, leading to a mismatch in method validation context.

• [1] FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services. View Source
• [2] Nováková, L., Gottvald, T., Vlčková, H., & Trejtnar, F. (2012). Highly sensitive fast determination of entecavir in rat urine by means of hydrophilic interaction chromatography-ultra-high-performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1259, 237-243. View Source
• [3] Challa, B. R., Awen, B. Z., Chandu, B. R., & Rihanaparveen, S. (2011). LC-ESI-MS/MS method for the quantification of entecavir in human plasma and its application to bioequivalence study. Journal of Chromatography B, 879(11-12), 769-776. View Source
• [4] EMA. (2011). Guideline on bioanalytical method validation. European Medicines Agency. View Source

Quantitative Performance of Entecavir-13C2,15N as an Internal Standard for Entecavir Bioanalysis

Superior Accuracy and Precision in Method Validation Compared to Non-Isotopic Internal Standards

Using Entecavir-13C2,15N as the internal standard (SIL-IS) consistently delivers superior method accuracy and precision compared to using the structural analog ganciclovir. In a study by Huang et al., the use of ganciclovir as an internal standard for entecavir quantification resulted in within-batch and between-batch precisions (RSD) of less than 10% and accuracies ranging from 98.1% to 102.5% [1]. In contrast, the use of Entecavir-13C2,15N in a method by Nováková et al. achieved significantly better precision, with an RSD of less than 4%, and a method accuracy with less than 5% error [2]. This improvement in precision and accuracy is critical for meeting stringent regulatory guidelines for bioanalytical method validation.

Method Precision and Accuracy

Reported

SIL-IS: RSD

Ganciclovir IS: RSD

Reported precision improvement of at least 6 percentage points, supporting method validation review.

Cross-study comparison context; rat urine (SIL-IS) vs. rat/dog plasma (ganciclovir).

Matrix Effect Mitigation

Reported

SIL-IS: No matrix effect observed (human plasma), negligible (≤ 15% in rat urine)

Lamivudine IS: Significant matrix effects reported

Effective compensation for matrix effects supports method reliability in diverse research matrices.

Cross-study comparison context; human plasma (SIL-IS) vs. human plasma (lamivudine).

Lower Limit of Quantification (LLOQ)

Reported

SIL-IS: 25 pg/mL (human plasma), 100 pg/mL (rat urine)

Ganciclovir IS: 10,000 pg/mL (0.01 µg/mL)

Reported >100-fold lower LLOQ, supporting exposure-model review at lower concentration ranges.

Cross-study comparison context; method sensitivity depends on platform and sample preparation.

Evidence Dimension	Method Precision and Accuracy
Target Compound Data	Precision (RSD) < 4%, Accuracy < 5% error (and 26% at LOQ)
Comparator Or Baseline	Ganciclovir as internal standard: Precision (RSD) < 10%, Accuracy 98.1-102.5%
Quantified Difference	Precision: ≤ 4% RSD vs. < 10% RSD (reduction in variability of at least 6 percentage points). Accuracy: < 5% error vs. 98.1-102.5% range (tighter, more consistent accuracy).
Conditions	Entecavir quantification in rat urine using HILIC-UHPLC-MS/MS with Entecavir-13C2,15N (Nováková et al., 2012) vs. entecavir quantification in rat and dog plasma using LC-ESI-MS with ganciclovir (Huang et al., 2013).

Why This Matters

This level of precision is necessary for accurately determining low entecavir concentrations, particularly at the lower limit of quantification (LLOQ), which is crucial for pharmacokinetic studies requiring high sensitivity.

• [1] Huang, X., et al. (2013). A validated method for quantifying entecavir in biological matrices and its application in a pharmacokinetic study in rats and dogs. Drug Research, 63(12), 644-649. View Source
• [2] Nováková, L., Gottvald, T., Vlčková, H., & Trejtnar, F. (2012). Highly sensitive fast determination of entecavir in rat urine by means of hydrophilic interaction chromatography-ultra-high-performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1259, 237-243. View Source

Effective Mitigation of Matrix Effects in Human Plasma Analysis with Entecavir-13C2,15N

Matrix effects, which can cause significant ion suppression or enhancement, are a major challenge in LC-MS/MS bioanalysis. The use of Entecavir-13C2,15N effectively compensates for these effects. Hou et al. developed a UPLC-MS/MS method using Entecavir-13C2,15N and reported that no matrix effect was observed during the analysis of human plasma samples [1]. In a separate study by Nováková et al., the matrix effect was quantified as negligible, measuring less than 15% when using Entecavir-13C2,15N in rat urine [2]. This is in stark contrast to a study using lamivudine as an internal standard for entecavir, where matrix effects were reported to be a significant issue requiring extensive sample preparation [3].

Matrix Effect Mitigation

Reported

SIL-IS: No matrix effect observed (human plasma), negligible (≤ 15% in rat urine)

Lamivudine IS: Significant matrix effects reported

Effective compensation for matrix effects supports method reliability in diverse research matrices.

Cross-study comparison context; human plasma (SIL-IS) vs. human plasma (lamivudine).

Evidence Dimension	Matrix Effect
Target Compound Data	Matrix effect not observed (Hou et al., 2018) and negligible (<15%) (Nováková et al., 2012).
Comparator Or Baseline	Lamivudine as internal standard: Significant matrix effects observed (Challa et al., 2011).
Quantified Difference	Quantified as <15% matrix effect for SIL-IS vs. significant but unquantified for lamivudine IS.
Conditions	UPLC-MS/MS analysis of entecavir in human plasma with Entecavir-13C2,15N (Hou et al., 2018); HILIC-UHPLC-MS/MS analysis in rat urine with Entecavir-13C2,15N (Nováková et al., 2012); LC-ESI-MS/MS analysis in human plasma with lamivudine (Challa et al., 2011).

Why This Matters

Minimizing matrix effects is essential for achieving consistent and reliable quantification across different biological samples and batches, reducing the need for complex and time-consuming sample clean-up procedures.

• [1] Hou, Z. Y., Yan, M., Cai, H. L., Deng, Y., Wu, H. H., Tang, Z., ... & Zhang, B. K. (2018). Simple and rapid UPLC-MS/MS method for quantification of entecavir in human plasma: Application to a bioequivalence study. International Journal of Clinical Pharmacology and Therapeutics, 56(4), 197-204. View Source
• [2] Nováková, L., Gottvald, T., Vlčková, H., & Trejtnar, F. (2012). Highly sensitive fast determination of entecavir in rat urine by means of hydrophilic interaction chromatography-ultra-high-performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1259, 237-243. View Source
• [3] Challa, B. R., Awen, B. Z., Chandu, B. R., & Rihanaparveen, S. (2011). LC-ESI-MS/MS method for the quantification of entecavir in human plasma and its application to bioequivalence study. Journal of Chromatography B, 879(11-12), 769-776. View Source

Enhanced Analytical Sensitivity and Lower Limit of Quantification with Entecavir-13C2,15N

The use of Entecavir-13C2,15N enables highly sensitive quantification, as demonstrated by the lower limits of quantification (LLOQ) achieved in multiple studies. Nováková et al. reported an LLOQ of 100 pg/mL for entecavir in rat urine when using Entecavir-13C2,15N as the internal standard [1]. Another method by Zhao et al. achieved an LLOQ of 25 pg/mL (0.025 ng/mL) in human plasma [2]. These LLOQ values are substantially lower than the 10,000 pg/mL (0.01 µg/mL) LLOQ reported in a study that used ganciclovir as the internal standard [3]. The high sensitivity afforded by the SIL-IS is critical for detecting low drug levels, particularly in late-stage pharmacokinetic studies or in populations with low entecavir exposure.

Lower Limit of Quantification (LLOQ)

Reported

SIL-IS: 25 pg/mL (human plasma), 100 pg/mL (rat urine)

Ganciclovir IS: 10,000 pg/mL (0.01 µg/mL)

Reported >100-fold lower LLOQ, supporting exposure-model review at lower concentration ranges.

Cross-study comparison context; method sensitivity depends on platform and sample preparation.

Evidence Dimension	Lower Limit of Quantification (LLOQ)
Target Compound Data	100 pg/mL in rat urine; 25 pg/mL in human plasma
Comparator Or Baseline	Ganciclovir as internal standard: 10,000 pg/mL (0.01 µg/mL) in rat and dog plasma
Quantified Difference	At least a 100-fold improvement in sensitivity (100 pg/mL vs. 10,000 pg/mL).
Conditions	HILIC-UHPLC-MS/MS with Entecavir-13C2,15N (Nováková et al., 2012); HPLC-MS/MS with Entecavir-13C2,15N (Zhao et al., 2025); LC-ESI-MS with ganciclovir (Huang et al., 2013).

Why This Matters

A lower LLOQ is essential for accurate pharmacokinetic characterization, enabling the measurement of drug concentrations at later time points and in scenarios with low systemic exposure, thus providing a more complete understanding of drug disposition.

• [1] Nováková, L., Gottvald, T., Vlčková, H., & Trejtnar, F. (2012). Highly sensitive fast determination of entecavir in rat urine by means of hydrophilic interaction chromatography-ultra-high-performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1259, 237-243. View Source
• [2] Zhao, R., Li, P., Liu, H., Du, P., & Liu, L. (2025). Entecavir HPLC-MS/MS quantitation and optimized sample preparation using human plasma: Validation in a pharmacokinetic study. International Journal of Clinical Pharmacology and Therapeutics. View Source
• [3] Huang, X., et al. (2013). A validated method for quantifying entecavir in biological matrices and its application in a pharmacokinetic study in rats and dogs. Drug Research, 63(12), 644-649. View Source

Recommended Research and Industrial Applications for Entecavir-13C2,15N

Validated Quantification in Pharmacokinetic and Bioequivalence Studies

Entecavir-13C2,15N is the preferred internal standard for developing and validating LC-MS/MS methods to support pharmacokinetic (PK) and bioequivalence (BE) studies of entecavir. Its use ensures compliance with stringent regulatory guidelines by providing the necessary accuracy, precision, and freedom from matrix effects. A validated method using this SIL-IS was successfully applied to a bioequivalence study comparing two entecavir tablet formulations in healthy subjects, with all PK parameters meeting the 80-125% acceptance criteria [1]. This compound is essential for generating reliable data for regulatory submissions to agencies like the FDA and EMA. The high precision (<4% RSD) and low LLOQ (as low as 25 pg/mL) enabled by this SIL-IS are critical for accurately measuring the low plasma concentrations of entecavir that occur following therapeutic dosing [1][2].

Method Development for Complex Biological Matrices (Urine, PBMCs)

Due to its ability to correct for variable matrix effects, Entecavir-13C2,15N is an ideal internal standard for developing methods to quantify entecavir in challenging biological matrices such as urine and peripheral blood mononuclear cells (PBMCs). Studies have demonstrated its effective use in rat urine, where matrix effects were negligible (<15%) [3]. Its use allows for simpler and faster sample preparation workflows, such as the omission of an evaporation/reconstitution step in a urine assay, without compromising data quality [3]. This capability is valuable for researchers studying entecavir's distribution, metabolism, and excretion (DME) or for those developing therapeutic drug monitoring (TDM) assays.

Enabling High-Throughput Bioanalysis with Simple Sample Preparation

The excellent performance of Entecavir-13C2,15N in mitigating matrix effects allows for the use of simple and rapid sample preparation techniques, such as protein precipitation, in high-throughput bioanalytical workflows. A validated method using this SIL-IS employed a fast protein precipitation step and achieved a total chromatographic run time of just 2 minutes, without any observed matrix effect [1]. This contrasts with methods using non-isotopic IS, which may require more time-consuming solid-phase extraction (SPE) to achieve acceptable matrix effect profiles. The combination of simple sample prep and fast analysis makes this SIL-IS a strategic procurement choice for CROs and pharma companies focused on maximizing laboratory throughput and reducing per-sample analysis costs.

Application

Selection Property

Validation Focus

PK and BE research study bioanalysis

Isotopic purity and retention time matching

Assay precision and accuracy context in human plasma research matrices

Method development for complex biological research matrices

Matrix effect compensation capacity

Matrix factor assessment for urine and intracellular research assays

High-throughput bioanalytical research workflows

Compatibility with rapid protein precipitation and short run times

Method transfer context for simplified sample preparation protocols

• [1] Hou, Z. Y., Yan, M., Cai, H. L., Deng, Y., Wu, H. H., Tang, Z., ... & Zhang, B. K. (2018). Simple and rapid UPLC-MS/MS method for quantification of entecavir in human plasma: Application to a bioequivalence study. International Journal of Clinical Pharmacology and Therapeutics, 56(4), 197-204. View Source
• [2] Zhao, R., Li, P., Liu, H., Du, P., & Liu, L. (2025). Entecavir HPLC-MS/MS quantitation and optimized sample preparation using human plasma: Validation in a pharmacokinetic study. International Journal of Clinical Pharmacology and Therapeutics. View Source
• [3] Nováková, L., Gottvald, T., Vlčková, H., & Trejtnar, F. (2012). Highly sensitive fast determination of entecavir in rat urine by means of hydrophilic interaction chromatography-ultra-high-performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1259, 237-243. View Source